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Compound of Interest

Compound Name: D-[2-13C]Threose

Cat. No.: B584009 Get Quote

For researchers, scientists, and drug development professionals utilizing D-[2-13C]Threose,

adherence to proper disposal protocols is crucial for maintaining laboratory safety and

environmental compliance. While D-[2-13C]Threose is not classified as a hazardous

substance, and the Carbon-13 isotope is stable and non-radioactive, responsible chemical

management practices must be followed. This guide provides detailed, step-by-step

procedures for the safe disposal of D-[2-13C]Threose in its various forms.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of D-Threose is

fundamental to its safe handling and disposal. The isotopic label does not significantly alter

these properties.

Property Value

Molecular Formula C₄H₈O₄

Molecular Weight 120.10 g/mol [1][2][3]

Appearance
Syrup or liquid (may be sold as an aqueous

solution)[2][3][4]

Solubility
Very soluble in water; slightly soluble in alcohol;

practically insoluble in ether.[2]

Hazard Classification Not classified as hazardous[3]
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Disposal of D-[2-13C]Threose
The appropriate disposal method for D-[2-13C]Threose depends on its physical state (solid or

aqueous solution) and the specific regulations of your institution and locality. Always consult

your institution's Environmental Health and Safety (EHS) department before proceeding with

any disposal method.[5][6]

Experimental Protocol for Disposal of Aqueous Solutions:

Consult Local Regulations: Before any disposal action, review your institution's policies and

local wastewater regulations for the disposal of non-hazardous chemical waste.[6][7] Some

institutions may have specific guidelines for isotopically labeled compounds, even if they are

non-radioactive.

Neutralize if Necessary: Ensure the pH of the D-[2-13C]Threose solution is between 5.5 and

9.5.[7] If the solution has been used in a buffered or acidic/basic medium, adjust the pH

accordingly using appropriate neutralizing agents.

Dilution: Dilute small quantities of the neutralized D-[2-13C]Threose solution with at least 20

parts water.[8]

Drain Disposal: Pour the diluted solution down the sanitary sewer, followed by a copious

amount of water to ensure it is thoroughly flushed from the plumbing system.[7][8]

Experimental Protocol for Disposal of Solid D-[2-13C]Threose:

Institutional Approval: Confirm with your institution's EHS department whether solid, non-

hazardous biochemicals can be disposed of in the regular solid waste stream.[5][6]

Packaging: If approved, ensure the D-[2-13C]Threose is in a securely sealed container. It is

good practice to double-bag the material.

Labeling: Clearly label the outer container as "Non-Hazardous Laboratory Waste" and

specify the contents (D-[2-13C]Threose).

Disposal: Dispose of the packaged solid waste in the designated laboratory trash containers

for non-hazardous materials.[6]
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Disposal of Empty Containers:

Rinsing: Thoroughly rinse empty containers that held D-[2-13C]Threose with water.

Rinsate Disposal: The rinsate can be disposed of down the sanitary sewer as described for

aqueous solutions.[5]

Container Disposal: Deface the label of the empty, rinsed container to prevent

misidentification and dispose of it in the regular trash or recycling, in accordance with your

facility's procedures.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-[2-
13C]Threose.
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Caption: Disposal workflow for D-[2-13C]Threose.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b584009?utm_src=pdf-body-img
https://www.benchchem.com/product/b584009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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